Cas no 180339-33-7 ((4Z)-6,7-dihydro-4(5H)-Benzofuranone oxime)

(4Z)-6,7-dihydro-4(5H)-benzofuranone oxime is a cyclic oxime derivative with potential applications in organic synthesis and pharmaceutical research. Its structure features a benzofuranone core with an oxime functional group, offering reactivity useful for further derivatization or as an intermediate in heterocyclic chemistry. The (4Z)-configuration ensures stereochemical specificity, which may be critical for selective transformations. This compound is valued for its stability under standard conditions while retaining reactivity in condensation or cyclization reactions. Its synthetic utility is enhanced by the presence of both ketone and oxime moieties, enabling diverse modifications for target molecule construction. Proper handling under inert conditions is recommended to preserve its integrity.
(4Z)-6,7-dihydro-4(5H)-Benzofuranone oxime structure
180339-33-7 structure
Product Name:(4Z)-6,7-dihydro-4(5H)-Benzofuranone oxime
CAS No:180339-33-7
MF:C8H9NO2
MW:151.162562131882
MDL:MFCD02187080
CID:1107982
PubChem ID:6537039
Update Time:2025-10-30

(4Z)-6,7-dihydro-4(5H)-Benzofuranone oxime Chemical and Physical Properties

Names and Identifiers

    • (4Z)-6,7-dihydro-4(5H)-Benzofuranone oxime
    • N-[(4Z)-4,5,6,7-tetrahydro-1-benzofuran-4-ylidene]hydroxylamine
    • HMS1666A02
    • Benzofuran-4(5H)-one, 6,7-dihydro-, oxime
    • 6,7-dihydro-1-benzofuran-4(5H)-one oxime
    • (NZ)-N-(6,7-dihydro-5H-1-benzofuran-4-ylidene)hydroxylamine
    • MFCD02187080
    • SCHEMBL2588817
    • (4Z)-6,7-Dihydro-1-benzofuran-4(5H)-one oxime #
    • XLJSELFTFQSTNL-CLFYSBASSA-N
    • AKOS006280352
    • 3R-1314
    • 180339-33-7
    • MDL: MFCD02187080
    • Inchi: 1S/C8H9NO2/c10-9-7-2-1-3-8-6(7)4-5-11-8/h4-5,10H,1-3H2/b9-7-
    • InChI Key: XLJSELFTFQSTNL-CLFYSBASSA-N
    • SMILES: O1C=CC2/C(/CCCC1=2)=N\O

Computed Properties

  • Exact Mass: 151.063328530g/mol
  • Monoisotopic Mass: 151.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 45.7Ų

(4Z)-6,7-dihydro-4(5H)-Benzofuranone oxime Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB341719-100 mg
6,7-Dihydro-1-benzofuran-4(5H)-one oxime; .
180339-33-7
100mg
€208.80 2023-04-26
abcr
AB341719-100mg
6,7-Dihydro-1-benzofuran-4(5H)-one oxime; .
180339-33-7
100mg
€283.50 2025-04-20

(4Z)-6,7-dihydro-4(5H)-Benzofuranone oxime Related Literature

Additional information on (4Z)-6,7-dihydro-4(5H)-Benzofuranone oxime

Introduction to (4Z)-6,7-dihydro-4(5H)-Benzofuranone oxime (CAS No. 180339-33-7)

(4Z)-6,7-dihydro-4(5H)-Benzofuranone oxime (CAS No. 180339-33-7) is a unique compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its distinct chemical structure, which includes a benzofuranone core and an oxime functional group. The presence of these structural elements endows the molecule with a range of potential biological activities and applications.

The chemical structure of (4Z)-6,7-dihydro-4(5H)-Benzofuranone oxime is particularly noteworthy due to its potential for modulating various biological pathways. The benzofuranone moiety is known for its ability to interact with specific protein targets, making it a valuable scaffold in the design of bioactive molecules. The oxime group, on the other hand, can influence the compound's reactivity and stability, thereby affecting its pharmacological properties.

Recent studies have explored the biological activities of (4Z)-6,7-dihydro-4(5H)-Benzofuranone oxime in various contexts. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its utility in treating inflammatory disorders. Additionally, preliminary in vivo studies have demonstrated that (4Z)-6,7-dihydro-4(5H)-Benzofuranone oxime can reduce inflammation in animal models of arthritis.

Beyond its anti-inflammatory properties, (4Z)-6,7-dihydro-4(5H)-Benzofuranone oxime has also been investigated for its potential as an anticancer agent. Research has indicated that this compound can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activity of certain kinases and transcription factors that are often dysregulated in cancer cells.

In the realm of neuropharmacology, (4Z)-6,7-dihydro-4(5H)-Benzofuranone oxime has shown promise as a neuroprotective agent. Studies have demonstrated that this compound can protect neurons from oxidative stress and excitotoxicity, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective effects of (4Z)-6,7-dihydro-4(5H)-Benzofuranone oxime are attributed to its ability to modulate oxidative stress pathways and enhance cellular defense mechanisms.

The pharmacokinetic properties of (4Z)-6,7-dihydro-4(5H)-Benzofuranone oxime have also been studied to assess its suitability for therapeutic applications. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, making it a promising candidate for further drug development.

To further explore the therapeutic potential of (4Z)-6,7-dihydro-4(5H)-Benzofuranone oxime, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in treating various conditions such as chronic inflammation, cancer, and neurodegenerative diseases. Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In conclusion, (4Z)-6,7-dihydro-4(5H)-Benzofuranone oxime (CAS No. 180339-33-7) is a multifaceted compound with a wide range of potential applications in medicine. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.

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